Cas no 88056-92-2 ((-)-2-Cyano-6-phenyloxazolopiperidine)

• Product Name: (-)-2-Cyano-6-phenyloxazolopiperidine
• CAS No: 88056-92-2
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD00142338
• CID: 724112
• PubChem ID: 87566375
• Update Time: 2025-05-20

(-)-2-Cyano-6-phenyloxazolopiperidine Chemical and Physical Properties

Names and Identifiers

• 5H-Oxazolo[3,2-a]pyridine-5-carbonitrile,hexahydro-3-phenyl-, (3R,5S,8aR)-
• (-)-2-Cyano-6-phenyloxazolopiperidine
• (3R,5S,8aR)-(?)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile
• (3R,5S,8aR)-3-phenylhexahydro-5H-[1,3]oxazolo[3,2-a]pyridine-5-carbonitrile
• (-)-5-Cyano-3-phenyl-2,3,5,6,7,8-hexahydro-5H-oxazolo[3,2-a]pyridine
• (-)-2,3,5,6,7,8-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile
• (3R,5S,8AR)-3-phenylhexahydro-2H-oxazolo[3,2-a]pyridine-5-carbonitrile
• AS-72663
• SCHEMBL2882752
• (3R,5S,8aR)-(-)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile, 97%
• (3R,5S,8aR)-(-)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile
• 88056-92-2
• C1363
• (2S,6R,9R)-9-phenyl-7-oxa-1-azabicyclo[4.3.0]nonane-2-carbonitrile
• AKOS005256850
• T71426
• (3R,5S,8AR)-3-PHENYL-HEXAHYDRO-2H-[1,3]OXAZOLO[3,2-A]PYRIDINE-5-CARBONITRILE
• (3R,5S,8aR)-3-phenyl-3,5,6,7,8,8a-hexahydro-2H-[1,3]oxazolo[3,2-a]pyridine-5-carbonitrile

• MDL： MFCD00142338
• Inchi： 1S/C14H16N2O/c15-9-12-7-4-8-14-16(12)13(10-17-14)11-5-2-1-3-6-11/h1-3,5-6,12-14H,4,7-8,10H2/t12-,13-,14+/m0/s1
• InChI Key： GQHMNZGZXHZLEN-MELADBBJSA-N
• SMILES： O1C[C@@H](C2C=CC=CC=2)N2[C@H](C#N)CCC[C@@H]12

Computed Properties

• Exact Mass: 228.12600
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.18
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 370.1°C (rough estimate)
• Flash Point: 191.4°C
• Refractive Index: -285 ° (C=1, CHCl3)
• PSA: 36.26000
• LogP: 2.39998
• Solubility: Not determined

(-)-2-Cyano-6-phenyloxazolopiperidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (-)-2-Cyano-6-phenyloxazolopiperidine

Introduction to (-)-2-Cyano-6-phenyloxazolopiperidine (CAS No. 88056-92-2)

(-)-2-Cyano-6-phenyloxazolopiperidine (CAS No. 88056-92-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. The molecule consists of a piperidine ring fused to an oxazolopyridine core, with a cyano group and a phenyl substituent, which contribute to its distinct chemical properties and biological activities.

The structural complexity of (-)-2-Cyano-6-phenyloxazolopiperidine makes it an intriguing subject for study. The presence of the cyano group imparts significant electronic effects, while the phenyl substituent enhances the compound's hydrophobicity and aromatic character. These features collectively influence the compound's pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for drug development.

Recent research has focused on the biological activities of (-)-2-Cyano-6-phenyloxazolopiperidine. Studies have demonstrated its potential as a selective inhibitor of specific enzymes and receptors, which are implicated in various disease pathways. For instance, this compound has shown promising inhibitory effects on kinases involved in cancer progression, making it a potential lead for anticancer drug development. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for its therapeutic applications in neurological disorders.

In the context of medicinal chemistry, (-)-2-Cyano-6-phenyloxazolopiperidine serves as a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have synthesized numerous derivatives by modifying the cyano group or the phenyl substituent to optimize the compound's potency and selectivity. These efforts have led to the identification of several analogs with enhanced biological activities and improved pharmacological profiles.

The pharmacological profile of (-)-2-Cyano-6-phenyloxazolopiperidine has been extensively evaluated through in vitro and in vivo studies. In cell-based assays, it has demonstrated potent inhibitory activity against target enzymes and receptors, with minimal cytotoxicity towards non-target cells. Animal models have further confirmed its efficacy in reducing tumor growth and ameliorating symptoms associated with neurological disorders. These findings underscore the compound's potential as a therapeutic agent.

Beyond its therapeutic applications, (-)-2-Cyano-6-phenyloxazolopiperidine has also been studied for its mechanistic insights into biological processes. Its interaction with specific protein targets provides valuable information on the molecular mechanisms underlying disease pathogenesis. This knowledge can guide the design of more effective drugs and therapeutic strategies.

In conclusion, (-)-2-Cyano-6-phenyloxazolopiperidine (CAS No. 88056-92-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new applications and optimize its properties, paving the way for innovative treatments in various medical fields.